Cas no 167762-21-2 (1H-Imidazole-2-propanoic acid, 1-(phenylmethyl)-)

• Product Name: 1H-Imidazole-2-propanoic acid, 1-(phenylmethyl)-
• CAS No: 167762-21-2
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 1355683
• Update Time: 2024-08-17

1H-Imidazole-2-propanoic acid, 1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-propanoic acid, 1-(phenylmethyl)-

• Inchi： 1S/C13H14N2O2/c16-13(17)7-6-12-14-8-9-15(12)10-11-4-2-1-3-5-11/h1-5,8-9H,6-7,10H2,(H,16,17)
• InChI Key： MSTFJGHRCNXOLP-UHFFFAOYSA-N
• SMILES： C1(CCC(O)=O)N(CC2=CC=CC=C2)C=CN=1

Computed Properties

• Exact Mass: 230.10562

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 440.1±28.0 °C(Predicted)
• PSA: 55.12
• pka: 4.02±0.10(Predicted)